Cas no 297140-47-7 (1-(4-fluorobenzoyl)-3-3-(trifluoromethyl)phenylthiourea)

1-(4-Fluorobenzoyl)-3-[3-(trifluoromethyl)phenyl]thiourea is a fluorinated thiourea derivative characterized by its unique structural features, including a 4-fluorobenzoyl group and a 3-(trifluoromethyl)phenyl moiety. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, owing to its electron-withdrawing substituents that enhance reactivity and selectivity. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability, making it valuable for medicinal chemistry applications. Its thiourea core allows for versatile interactions with biological targets, suggesting utility in enzyme inhibition or receptor modulation studies. The compound's well-defined structure facilitates precise modifications for structure-activity relationship (SAR) investigations.

1-(4-fluorobenzoyl)-3-3-(trifluoromethyl)phenylthiourea structure

297140-47-7 structure

Product Name:1-(4-fluorobenzoyl)-3-3-(trifluoromethyl)phenylthiourea

CAS No:297140-47-7

MF:C₁₅H₁₀F₄N₂OS

MW:342.311316013336

CID:6070326

PubChem ID:1231329

Update Time:2025-05-23

1-(4-fluorobenzoyl)-3-3-(trifluoromethyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorobenzoyl)-3-3-(trifluoromethyl)phenylthiourea
- 4-fluoro-N-((3-(trifluoromethyl)phenyl)carbamothioyl)benzamide
- Benzamide, 4-fluoro-N-[thioxo[[3-(trifluoromethyl)phenyl]amino]methyl]-
- AKOS001027128
- 1-(4-FLUOROBENZOYL)-3-[3-(TRIFLUOROMETHYL)PHENYL]THIOUREA
- 297140-47-7
- F0306-0028
- Z56756606
- Inchi： 1S/C15H10F4N2OS/c16-11-6-4-9(5-7-11)13(22)21-14(23)20-12-3-1-2-10(8-12)15(17,18)19/h1-8H,(H2,20,21,22,23)
- InChI Key： QDNQANIYTVAQPZ-UHFFFAOYSA-N
- SMILES： C(NC(=S)NC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=C(F)C=C1

Computed Properties

Exact Mass: 342.04499677g/mol
Monoisotopic Mass: 342.04499677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 73.2Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0306-0028-2μmol	1-(4-fluorobenzoyl)-3-[3-(trifluoromethyl)phenyl]thiourea	297140-47-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0306-0028-1mg	1-(4-fluorobenzoyl)-3-[3-(trifluoromethyl)phenyl]thiourea	297140-47-7	90%+	1mg	$54.0	2023-11-21
Life Chemicals	F0306-0028-2mg	1-(4-fluorobenzoyl)-3-[3-(trifluoromethyl)phenyl]thiourea	297140-47-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0306-0028-3mg	1-(4-fluorobenzoyl)-3-[3-(trifluoromethyl)phenyl]thiourea	297140-47-7	90%+	3mg	$63.0	2023-05-17
A2B Chem LLC	BA71513-1mg	1-(4-fluorobenzoyl)-3-[3-(trifluoromethyl)phenyl]thiourea	297140-47-7		1mg	$245.00	2024-04-20